Cas no 1258639-77-8 (2-methyl(propyl)aminoacetic acid hydrochloride)

• Product Name: 2-methyl(propyl)aminoacetic acid hydrochloride
• CAS No: 1258639-77-8
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 4582801
• Update Time: 2025-06-11

2-methyl(propyl)aminoacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[methyl(propyl)amino]acetic acid hydrochloride
• 2-methyl(propyl)aminoacetic acid hydrochloride

• Inchi： 1S/C6H13NO2.ClH/c1-3-4-7(2)5-6(8)9;/h3-5H2,1-2H3,(H,8,9);1H
• InChI Key： QDCSYJDKAYVCDP-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C)CCC.[H]Cl

Additional information on 2-methyl(propyl)aminoacetic acid hydrochloride

Research Brief on 2-methyl(propyl)aminoacetic acid hydrochloride (CAS: 1258639-77-8): Recent Advances and Applications

2-methyl(propyl)aminoacetic acid hydrochloride (CAS: 1258639-77-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has recently garnered attention due to its potential applications in drug development and biochemical studies. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have explored the synthetic pathways for 2-methyl(propyl)aminoacetic acid hydrochloride, highlighting its role as a key intermediate in the production of more complex bioactive molecules. Researchers have optimized reaction conditions to improve yield and purity, making it a viable candidate for large-scale pharmaceutical applications. The compound's stability under physiological conditions has also been a subject of investigation, with promising results indicating its suitability for in vivo studies.

In terms of biological activity, 2-methyl(propyl)aminoacetic acid hydrochloride has demonstrated notable interactions with specific enzyme systems. Preliminary data suggest that it may act as a modulator of certain metabolic pathways, though further mechanistic studies are required to elucidate its exact mode of action. These findings open new avenues for its use in targeted therapies, particularly in diseases where metabolic dysregulation plays a critical role.

The therapeutic potential of 2-methyl(propyl)aminoacetic acid hydrochloride is another area of active research. Early-stage preclinical trials have shown that the compound exhibits low toxicity and favorable pharmacokinetic properties, making it a promising candidate for further development. Its ability to cross the blood-brain barrier has also sparked interest in its potential applications in neurological disorders.

In conclusion, 2-methyl(propyl)aminoacetic acid hydrochloride (CAS: 1258639-77-8) represents a compound with diverse applications in chemical biology and pharmaceutical research. Continued investigation into its synthesis, biological activity, and therapeutic potential is expected to yield valuable insights, paving the way for its future use in drug development and other biomedical applications.